Potassium dichromate
Potassium dichromate
Potassium dichromate, a toxic hexavalent chromium compound, is a strong oxidizing agent. Its nephrotoxicity in humans and animals has been studied. Its crystalline structure has been analyzed. Its ability to induce genetic and DNA methylation alteration has been assessed in Brassica napus L. plants.
Potassium dichromate is a volumetric standard manufactured under stringent conditions and measured with the highest possible precision. Its mass fraction is determined by potentiometric titration, and it is qualified in a DIN EN ISO/IEC 17025 accredited laboratory.
Potassium dichromate is a red-orange colored solid. Its crystals belong to the triclinic crystal system. On heating above 600°C, it decomposes to give oxygen, potassium chromate and chromium(III) oxide. It acts as a strong oxidizing agent in acidic media. It can be synthesized by the fusion of chromium(III) oxide with potassium carbonate and nitrate or oxygen.
Potassium dichromate is an oxidimetric standard produced under stringent conditions and measured with the highest possible precision. Its content determination and homogeneity assessment are performed using volumetric redox titration as the primary analysis method.
Potassium Dichromate is an orange to red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Potassium dichromate is highly corrosive and is a strong oxidizing agent. This substance is used in wood preservatives, in the manufacture of pigments and in photomechanical processes, but is mainly replaced by sodium dichromate. Potassium dichromate primarily affects the respiratory tract causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05)
Potassium dichromate is a potassium salt that is the dipotassium salt of dichromic acid. It has a role as an oxidising agent, an allergen and a sensitiser. It contains a dichromate(2-).
Potassium bichromate appears as orange red crystals. Denser than water and soluble in water. No distinctive odor. May severely irritate the eyes and respiratory tract. Avoid contact with organic materials. Noncombustible. Used in pyrotehnic displays with tungsten and iron.
Potassium dichromate is a volumetric standard manufactured under stringent conditions and measured with the highest possible precision. Its mass fraction is determined by potentiometric titration, and it is qualified in a DIN EN ISO/IEC 17025 accredited laboratory.
Potassium dichromate is a red-orange colored solid. Its crystals belong to the triclinic crystal system. On heating above 600°C, it decomposes to give oxygen, potassium chromate and chromium(III) oxide. It acts as a strong oxidizing agent in acidic media. It can be synthesized by the fusion of chromium(III) oxide with potassium carbonate and nitrate or oxygen.
Potassium dichromate is an oxidimetric standard produced under stringent conditions and measured with the highest possible precision. Its content determination and homogeneity assessment are performed using volumetric redox titration as the primary analysis method.
Potassium Dichromate is an orange to red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Potassium dichromate is highly corrosive and is a strong oxidizing agent. This substance is used in wood preservatives, in the manufacture of pigments and in photomechanical processes, but is mainly replaced by sodium dichromate. Potassium dichromate primarily affects the respiratory tract causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05)
Potassium dichromate is a potassium salt that is the dipotassium salt of dichromic acid. It has a role as an oxidising agent, an allergen and a sensitiser. It contains a dichromate(2-).
Potassium bichromate appears as orange red crystals. Denser than water and soluble in water. No distinctive odor. May severely irritate the eyes and respiratory tract. Avoid contact with organic materials. Noncombustible. Used in pyrotehnic displays with tungsten and iron.
Brand Name:
Vulcanchem
CAS No.:
7778-50-9
VCID:
VC21184745
InChI:
InChI=1S/2Cr.2K.7O/q;;2*+1;;;;;;2*-1
SMILES:
[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[K+].[K+]
Molecular Formula:
K2Cr2O7
Cr2K2O7
Cr2K2O7
Molecular Weight:
294.18 g/mol
Potassium dichromate
CAS No.: 7778-50-9
Cat. No.: VC21184745
Molecular Formula: K2Cr2O7
Cr2K2O7
Molecular Weight: 294.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potassium dichromate, a toxic hexavalent chromium compound, is a strong oxidizing agent. Its nephrotoxicity in humans and animals has been studied. Its crystalline structure has been analyzed. Its ability to induce genetic and DNA methylation alteration has been assessed in Brassica napus L. plants. Potassium dichromate is a volumetric standard manufactured under stringent conditions and measured with the highest possible precision. Its mass fraction is determined by potentiometric titration, and it is qualified in a DIN EN ISO/IEC 17025 accredited laboratory. Potassium dichromate is a red-orange colored solid. Its crystals belong to the triclinic crystal system. On heating above 600°C, it decomposes to give oxygen, potassium chromate and chromium(III) oxide. It acts as a strong oxidizing agent in acidic media. It can be synthesized by the fusion of chromium(III) oxide with potassium carbonate and nitrate or oxygen. Potassium dichromate is an oxidimetric standard produced under stringent conditions and measured with the highest possible precision. Its content determination and homogeneity assessment are performed using volumetric redox titration as the primary analysis method. Potassium Dichromate is an orange to red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Potassium dichromate is highly corrosive and is a strong oxidizing agent. This substance is used in wood preservatives, in the manufacture of pigments and in photomechanical processes, but is mainly replaced by sodium dichromate. Potassium dichromate primarily affects the respiratory tract causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05) Potassium dichromate is a potassium salt that is the dipotassium salt of dichromic acid. It has a role as an oxidising agent, an allergen and a sensitiser. It contains a dichromate(2-). Potassium bichromate appears as orange red crystals. Denser than water and soluble in water. No distinctive odor. May severely irritate the eyes and respiratory tract. Avoid contact with organic materials. Noncombustible. Used in pyrotehnic displays with tungsten and iron. |
|---|---|
| CAS No. | 7778-50-9 |
| Molecular Formula | K2Cr2O7 Cr2K2O7 |
| Molecular Weight | 294.18 g/mol |
| IUPAC Name | dipotassium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium |
| Standard InChI | InChI=1S/2Cr.2K.7O/q;;2*+1;;;;;;2*-1 |
| Standard InChI Key | KMUONIBRACKNSN-UHFFFAOYSA-N |
| SMILES | [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[K+].[K+] |
| Canonical SMILES | [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[K+].[K+] |
| Boiling Point | Decomposes at 932° F (NTP, 1992) Decomposes at about 500 °C |
| Colorform | Orange-red triclinic crystals Bright orange-red crystals |
| Melting Point | 748 °F (NTP, 1992) 398 °C |
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